2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI)

• Molecular Formula: C10H8FNO2S
• Molecular Weight: 225.24 g/mol
• IUPAC Name: ethyl 6-fluoro-1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C10H8FNO2S/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3
• InChI Key: DCAANBLHKURDGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(S1)C=C(C=C2)F

Description

2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI) is a useful research compound. Its molecular formula is C10H8FNO2S and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-fluoro-2-aminobenzenethiol (0.94 g, 6.6 mmol) in diethyl oxalate (1.8 mL, 13 mmol) is heated at reflux for overnight. The solution is poured into a mixture of water (9.8 mL), conc. HCl (3.3 mL), and EtOH (4.6 mL). The material is extracted with CHCl3 (3×100 mL). The combined organic extracts are dried over MgSO4, filtered and concentrated to yield an oil. The material is purified by chromatography (25% hexanes/75% CHCl3) to afford a solid that is recrystallized from petroleum ether (0.16 g, 11%). MS for C10H8NO2SF: m/z 226 (M+H)+.